Cas no 1805353-70-1 (2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride)

• Product Name: 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride
• CAS No: 1805353-70-1
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4872489
• Update Time: 2025-06-07

2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-5-4(11)2(6(9)10)1-3(12-5)15(8,13)14/h1,6H
• InChI Key： MOEAWHTZHJMLKR-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1C(F)F)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride

Professional Introduction to 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride (CAS No. 1805353-70-1)

2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride, with the CAS number 1805353-70-1, is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine sulfonyl chloride class, which is widely recognized for its versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro group, a difluoromethyl substituent, and an iodine atom, make it a valuable intermediate in the synthesis of various biologically active molecules.

The2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride is particularly interesting due to its potential in the development of novel therapeutic agents. Thechloro andiodopyridine moieties provide unique reactivity that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules. Additionally, thedifluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making this compound a promising building block for future pharmaceuticals.

In recent years, there has been a surge in research focused on developing new strategies for combating resistant pathogens and chronic diseases. Thepyridine sulfonyl chloride derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, studies have shown that compounds with similar structural motifs can inhibit the growth of certain bacteria by disrupting essential metabolic pathways. The2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride, with its unique substitution pattern, may offer new insights into this area of research.

Thesulfonyl chloride functionality in this compound is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This group can be readily converted into sulfonamides, sulfonates, and other derivatives that are known to exhibit a wide range of biological activities. For example, sulfonamides have been widely used in the treatment of bacterial infections and diabetes due to their ability to interact with target enzymes and receptors. The incorporation of thedifluoromethyl group into these derivatives can further enhance their pharmacological properties.

Theiodopyridine moiety in 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride also plays a crucial role in its reactivity and potential applications. Iodine is a halogen that is frequently used in organic synthesis due to its ability to participate in various coupling reactions and transformations. The presence of an iodine atom allows for the facile introduction of other functional groups through palladium-catalyzed cross-coupling reactions, which are essential in constructing complex molecular architectures.

In addition to its synthetic utility, 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride has shown promise in the development of imaging agents for diagnostic purposes. Pyridine-based compounds are often used as probes in nuclear magnetic resonance (NMR) and positron emission tomography (PET) imaging due to their favorable metabolic properties and high relaxation rates. The unique structural features of this compound make it an attractive candidate for designing novel contrast agents that can improve diagnostic accuracy.

The pharmaceutical industry has been increasingly interested in exploring new chemical entities that can address unmet medical needs. The2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride, with its multifaceted reactivity and potential biological activities, is well-positioned to contribute to this effort. Researchers are currently investigating its role in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination ofchloro,difluoromethyl, andsulfonyl chloride functionalities provides a rich scaffold for designing molecules with high selectivity and potency.

The development of new synthetic methodologies is another area where 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride has made significant contributions. Advanced techniques such as flow chemistry and microwave-assisted synthesis have enabled researchers to produce complex pyridine derivatives more efficiently than ever before. These methods not only improve yield but also reduce reaction times, making it feasible to explore larger libraries of compounds for drug discovery.

The environmental impact of chemical synthesis is also a growing concern in the pharmaceutical industry. Innovations such as green chemistry principles aim to minimize waste and reduce hazardous byproducts. The use of 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride as an intermediate aligns with these goals by facilitating the construction of complex molecules through sustainable synthetic routes.

In conclusion, 2-Chloro-4-(difluoromethyl)-3-iodopyridine-6-sulfonyl chloride (CAS No. 1805353-70-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing biologically active molecules, including antimicrobial agents, kinase inhibitors, and imaging agents. As research continues to advance our understanding of drug design principles, compounds like this will play an increasingly important role in addressing global health challenges.